Cas no 936923-47-6 (7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid
• CAS No: 936923-47-6
• MF: C₉H₆FNO₃S
• MW: 227.212244510651
• CID: 3167555
• PubChem ID: 66702661
• Update Time: 2025-06-15

7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-6-methoxy-1,2-benzothiazole-3-carboxylic acid
• 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylicacid
• DB-384205
• 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid
• 7-fluoro-6-methoxy-1,2-benzisothiazole-3-carboxylic acid
• 936923-47-6
• SCHEMBL492418

• Inchi： 1S/C9H6FNO3S/c1-14-5-3-2-4-7(9(12)13)11-15-8(4)6(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： DXAQJWYEZDYQCS-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C=CC=2C(C(=O)O)=N1)OC)F

Computed Properties

• Exact Mass: 227.00524239Da
• Monoisotopic Mass: 227.00524239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid

Recent Advances in the Study of 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid (CAS: 936923-47-6)

The compound 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid (CAS: 936923-47-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzo[d]isothiazole core, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and antimicrobial agents. Recent studies have focused on its synthesis, structural modifications, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have successfully utilized 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid to develop derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that modifications at the carboxylic acid moiety led to compounds with improved binding affinity to target enzymes involved in inflammatory pathways. These findings underscore the versatility of this compound in drug design and development.

In addition to its anti-inflammatory potential, recent investigations have explored the antimicrobial properties of 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid. A study conducted by a team at the University of Cambridge revealed that certain derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid derivatives can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For example, a 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that a series of derivatives showed selective cytotoxicity against breast cancer cells, with minimal effects on normal cells. These results highlight the compound's potential as a scaffold for developing targeted cancer therapies.

The synthesis of 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in drug discovery. A 2023 paper in *Organic Process Research & Development* detailed a novel, cost-effective synthetic route that significantly improved yield and purity, addressing previous challenges in large-scale production.

In conclusion, the recent studies on 7-Fluoro-6-methoxybenzo[d]isothiazole-3-carboxylic acid (CAS: 936923-47-6) have demonstrated its multifaceted potential in pharmaceutical research. From anti-inflammatory and antimicrobial applications to its emerging role in oncology, this compound continues to be a valuable asset in the development of novel therapeutics. Future research is expected to further explore its mechanisms of action and optimize its derivatives for clinical use, paving the way for innovative treatments in various medical fields.